Cas no 42356-32-1 ((2E)-3-cyanoprop-2-enoic acid)

• Product Name: (2E)-3-cyanoprop-2-enoic acid
• CAS No: 42356-32-1
• MF: C₄H₃NO₂
• MW: 97.0721209049225
• CID: 6140280
• PubChem ID: 14906372
• Update Time: 2024-11-04

(2E)-3-cyanoprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-cyanoprop-2-enoic acid
• (E)-3-Cyanoacrylic acid
• 3-cyanoacrylic acid
• 3-cyano-acrylic acid
• 3-CyanoacrylicAcid
• 42356-32-1
• KAIHOCOWYAMXQY-OWOJBTEDSA-N
• 19060-13-0
• AC9289
• EN300-1700105

• Inchi： 1S/C4H3NO2/c1-3(2-5)4(6)7/h1H2,(H,6,7)
• InChI Key： IJVRPNIWWODHHA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C#N)=C

Computed Properties

• Exact Mass: 97.016378338g/mol
• Monoisotopic Mass: 97.016378338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids